![molecular formula C13H20N2 B271581 1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine](/img/structure/B271581.png)
1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine, also known as CPP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. CPP is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a major type of glutamate receptor in the central nervous system. In
Mechanism of Action
1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine is a selective antagonist of the NMDA receptor, which plays a critical role in synaptic plasticity, learning, and memory. By blocking the NMDA receptor, this compound can prevent the influx of calcium ions into the neuron, which can lead to excitotoxicity and cell death. This mechanism of action has been shown to have neuroprotective effects and can prevent the development of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the brain. It can modulate the release of neurotransmitters, including glutamate, dopamine, and serotonin. It can also increase the expression of brain-derived neurotrophic factor (BDNF), which is critical for the growth and survival of neurons. This compound has been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine has several advantages for lab experiments, including its high potency and selectivity for the NMDA receptor. It can be easily synthesized in large quantities and can be administered orally or intravenously. However, this compound has some limitations, including its short half-life and poor solubility in water. These limitations can be overcome through the use of prodrugs or formulation with other compounds.
Future Directions
There are several future directions for the research of 1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine. One area of interest is the development of more potent and selective NMDA receptor antagonists that can be used for the treatment of neurological disorders. Another area of interest is the investigation of the potential use of this compound in pain management and addiction treatment. Additionally, the study of the biochemical and physiological effects of this compound in different animal models can provide insights into its therapeutic potential.
Synthesis Methods
1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine can be synthesized through a multi-step process, starting with the reaction between pyridine-2-carboxaldehyde and cyclohexylamine to form 2-(cyclohexylamino)pyridine. The resulting compound is then reacted with formaldehyde and sodium cyanoborohydride to form this compound. This method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, epilepsy, and depression. It has been shown to have neuroprotective effects and can prevent the excitotoxicity of glutamate in the brain. This compound has also been studied for its potential use in pain management and addiction treatment.
properties
Molecular Formula |
C13H20N2 |
---|---|
Molecular Weight |
204.31 g/mol |
IUPAC Name |
1-cyclohexyl-N-(pyridin-2-ylmethyl)methanamine |
InChI |
InChI=1S/C13H20N2/c1-2-6-12(7-3-1)10-14-11-13-8-4-5-9-15-13/h4-5,8-9,12,14H,1-3,6-7,10-11H2 |
InChI Key |
GPYJNAYQQOJUPB-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)CNCC2=CC=CC=N2 |
Canonical SMILES |
C1CCC(CC1)CNCC2=CC=CC=N2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.